![molecular formula C₁₄H₂₉NO₅ B1145202 N-(n-Octyl) Glucosamine CAS No. 93125-46-3](/img/no-structure.png)
N-(n-Octyl) Glucosamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-Acetylglucosamine (GlcNAc) is an amide derivative of the monosaccharide glucose . It is a secondary amide between glucosamine and acetic acid and is significant in several biological systems . It is part of a biopolymer in the bacterial cell wall, built from alternating units of GlcNAc and N-acetylmuramic acid (MurNAc), cross-linked with oligopeptides at the lactic acid residue of MurNAc .
Synthesis Analysis
Novel 1,3,4,6-tetra-O-acyl-N-acyl-D-glucosamine derivatives were synthesized from glucosamine hydrochloride (GlcN·HCl) by acylation with pyridine as a catalyst .Molecular Structure Analysis
Molecular dynamics analysis has been carried out on several SARS-CoV-2 proteins that are responsible for its pathogenicity against N-acetyl-D-glucosamine .Chemical Reactions Analysis
In the traditional preparation process, GlcN and GlcNAc are obtained by hydrolyzing the cell wall of shrimp and crab . Microbial fermentation has the advantages of mild conditions, low environmental pollution, high production intensity, and product safety .Physical and Chemical Properties Analysis
N-acetylglucosamine (GlcNAc) is more stable, easier to extract and store, and converted to GlcN by direct deacetylation under weakly acidic conditions .Mechanism of Action
Safety and Hazards
Properties
CAS No. |
93125-46-3 |
---|---|
Molecular Formula |
C₁₄H₂₉NO₅ |
Molecular Weight |
291.38 |
Synonyms |
2-Deoxy-2-(octylamino)-D-glucose; |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.